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Compound of Interest

Compound Name: trimethyl(propyl)azanium bromide

CAS No.: 2650-50-2

Cat. No.: B1346591

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for

trimethyl(propyl)azanium bromide (also known as N,N,N-trimethylpropan-1-aminium

bromide), a quaternary ammonium salt with applications in various fields of chemical research.

The following sections detail the expected and observed data from Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS),

offering insights into the structural elucidation of this compound.

Introduction to Trimethyl(propyl)azanium Bromide
Trimethyl(propyl)azanium bromide is a quaternary ammonium salt with the chemical formula

C₆H₁₆BrN.[1] Its structure consists of a central nitrogen atom bonded to three methyl groups

and one propyl group, carrying a permanent positive charge. This cationic nature is balanced

by a bromide counter-ion. Spectroscopic analysis is crucial for confirming the identity, purity,

and structure of such compounds. This guide delves into the key spectroscopic techniques

used for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For trimethyl(propyl)azanium bromide, both ¹H and ¹³C NMR provide

unambiguous structural information.

¹H NMR Spectroscopy
The ¹H NMR spectrum of trimethyl(propyl)azanium bromide is expected to show four distinct

signals corresponding to the four chemically non-equivalent sets of protons. The spectrum is

typically recorded in a deuterated solvent such as deuterium oxide (D₂O) due to the salt's ionic

nature.

Expected ¹H NMR Data (in D₂O):

Chemical Shift (δ)
ppm (Predicted)

Multiplicity Integration Assignment

~3.2 - 3.4 Triplet 2H -N-CH₂-CH₂-CH₃

~3.0 Singlet 9H -N-(CH₃)₃

~1.7 - 1.9 Sextet (or multiplet) 2H -N-CH₂-CH₂-CH₃

~0.9 - 1.1 Triplet 3H -N-CH₂-CH₂-CH₃

Note: Predicted chemical shifts are based on the analysis of similar structures and general

NMR principles. A visual representation of a ¹H-NMR spectrum for propyl trimethylammonium

bromide in D₂O can be found in the work by Marino and Kreuer.[2]

Causality Behind Experimental Choices: The choice of D₂O as a solvent is critical due to the

high polarity and ionic character of quaternary ammonium salts, which have limited solubility in

many common deuterated organic solvents. The chemical shifts are influenced by the electron-

withdrawing effect of the positively charged nitrogen atom. The protons on the carbon adjacent

to the nitrogen (-N-CH₂-) are the most deshielded and therefore appear at the lowest field. The

signal multiplicities (triplet, sextet, triplet) arise from the spin-spin coupling between adjacent

non-equivalent protons, following the n+1 rule. The nine protons of the three equivalent methyl

groups do not couple with other protons and thus appear as a sharp singlet.
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Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of trimethyl(propyl)azanium
bromide in 0.5-0.7 mL of deuterium oxide (D₂O).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

Acquisition Parameters:

Set the spectral width to cover the range of 0-10 ppm.

Acquire a sufficient number of scans (typically 16 or 32) to achieve a good signal-to-noise

ratio.

Use a relaxation delay of at least 2 seconds.

Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase the

spectrum and reference it to an internal standard (e.g., DSS) or the residual solvent peak.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum of trimethyl(propyl)azanium bromide is expected to show four

signals, one for each unique carbon atom.

Expected ¹³C NMR Data (in D₂O):

Chemical Shift (δ) ppm (Predicted) Assignment

~68 - 72 -CH₂-N⁺-

~52 - 56 -N⁺-(CH₃)₃

~15 - 19 -CH₂-CH₂-CH₃

~10 - 13 -CH₂-CH₂-CH₃

Note: Predicted chemical shifts are based on data from analogous quaternary ammonium salts.

[3]
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Interpretation: The carbon atom directly attached to the positively charged nitrogen (-CH₂-N⁺-)

is the most deshielded and appears at the lowest field. The three equivalent methyl carbons (-

N⁺-(CH₃)₃) also experience this deshielding effect. The terminal methyl group of the propyl

chain is the most shielded and appears at the highest field.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50

mg in 0.5-0.7 mL of D₂O.

Instrumentation: Use a 100 MHz (or higher) NMR spectrometer.

Acquisition Parameters:

Employ a proton-decoupled pulse sequence.

Set the spectral width to cover the range of 0-200 ppm.

A longer acquisition time and a higher number of scans are required compared to ¹H NMR

due to the lower natural abundance of ¹³C.

Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹) Intensity Vibration

~2960 - 2850 Medium to Strong C-H stretching (aliphatic)

~1480 - 1460 Medium C-H bending (asymmetric)

~1400 - 1380 Medium C-H bending (symmetric)

~970 - 910 Medium to Strong C-N stretching
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Note: The presence of characteristic C-H stretching and bending vibrations confirms the

aliphatic nature of the cation. The C-N stretching vibration is a key indicator of the quaternary

ammonium group.[4]

Interpretation: The strong absorptions in the 2850-2960 cm⁻¹ region are characteristic of the C-

H stretching vibrations of the methyl and methylene groups. The bands in the 1380-1480 cm⁻¹

range correspond to the bending vibrations of these C-H bonds. A key feature for quaternary

ammonium salts is the C-N stretching vibration, which is expected in the fingerprint region.

Experimental Protocol: FTIR Spectroscopy (KBr Pellet)

Sample Preparation: Grind a small amount (1-2 mg) of dry trimethyl(propyl)azanium
bromide with approximately 100-200 mg of dry potassium bromide (KBr) using an agate

mortar and pestle until a fine, homogeneous powder is obtained.

Pellet Formation: Place the powder in a pellet press and apply pressure to form a

transparent or translucent pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and

acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing

for the determination of the molecular weight and fragmentation pattern of a molecule. For ionic

compounds like trimethyl(propyl)azanium bromide, soft ionization techniques such as

Electrospray Ionization (ESI) are typically used.

Expected Mass Spectrometry Data:

m/z (Predicted) Ion

102.13 [C₆H₁₆N]⁺ (cation)

Note: The molecular weight of the trimethyl(propyl)azanium cation is 102.13 Da.[1]
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Fragmentation Pathways: Quaternary ammonium salts are known to undergo characteristic

fragmentation reactions in the gas phase, primarily through Hofmann elimination.[5][6] This

process involves the abstraction of a proton from a carbon adjacent to the nitrogen, leading to

the formation of an alkene and a tertiary amine.

Proposed Fragmentation of Trimethyl(propyl)azanium Cation:

[C₆H₁₆N]⁺
m/z = 102.13

C₃H₆ (propene)
(Neutral Loss)- C₃H₆

[N(CH₃)₃H]⁺
m/z = 60.08

Hofmann Elimination

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for the trimethyl(propyl)azanium cation.

Experimental Protocol: ESI-Mass Spectrometry

Sample Preparation: Prepare a dilute solution of trimethyl(propyl)azanium bromide (e.g.,

10-100 µM) in a suitable solvent such as methanol or a methanol/water mixture.

Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI)

source.

Data Acquisition:

Operate the ESI source in positive ion mode.

Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

Acquire the mass spectrum over an appropriate m/z range (e.g., 50-200).

For fragmentation studies, perform tandem mass spectrometry (MS/MS) by selecting the

parent ion (m/z 102.13) and subjecting it to collision-induced dissociation (CID).

Conclusion
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The spectroscopic data presented in this guide provide a comprehensive fingerprint for the

structural confirmation of trimethyl(propyl)azanium bromide. ¹H and ¹³C NMR spectroscopy

elucidate the carbon-hydrogen framework, IR spectroscopy confirms the presence of key

functional groups, and mass spectrometry verifies the molecular mass and provides insights

into fragmentation behavior. The combination of these techniques offers a robust analytical

workflow for researchers and professionals working with this and similar quaternary ammonium

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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